Cas no 65993-49-9 (2-Propenamide, N-heptyl-)
2-Propenamide, N-heptyl- structure
Product Name:2-Propenamide, N-heptyl-
CAS No:65993-49-9
MF:C10H19NO
MW:169.263962984085
CID:396991
PubChem ID:14529845
Update Time:2025-04-19
2-Propenamide, N-heptyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-heptyl-
- N-Heptylacrylamide
- N-heptylprop-2-enamide
- SCHEMBL22294852
- DTXSID40561302
- 65993-49-9
- SCHEMBL647156
-
- Inchi: 1S/C10H19NO/c1-3-5-6-7-8-9-11-10(12)4-2/h4H,2-3,5-9H2,1H3,(H,11,12)
- InChI Key: ABUMECXPQVMMIN-UHFFFAOYSA-N
- SMILES: O=C(C=C)NCCCCCCC
Computed Properties
- Exact Mass: 169.14677
- Monoisotopic Mass: 169.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Propenamide, N-heptyl- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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